Cas no 7501-47-5 ( )

• Product Name: &nbsp
• CAS No: 7501-47-5
• MF: C₂₀H₃₀O₆
• MW: 366.448606967926
• CID: 981003
• PubChem ID: 437007
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC406627
• AC1L92U6
• NSC-406627
• 7501-47-5
• DTXSID30331298
•  

• Inchi： 1S/C20H30O6/c1-17(2,25-23)12-11-20-9-6-14-18(3,15(20)10-13(12)24-26-20)7-5-8-19(14,4)16(21)22/h11,13-15,23H,5-10H2,1-4H3,(H,21,22)
• InChI Key： HAPYGVXWHYQMIJ-UHFFFAOYSA-N
• SMILES： O1C23C=C(C(C)(C)OO)C(CC2C2(C)CCCC(C(=O)O)(C)C2CC3)O1

Computed Properties

• Exact Mass: 366.20400
• Monoisotopic Mass: 366.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 498.9°C at 760 mmHg
• Flash Point: 171.7°C
• Refractive Index: 1.568
• PSA: 85.22000
• LogP: 3.96120